Cas no 1403567-99-6 (2-Dimethylamino-5-(2-methoxy-ethyl)-pyrimidin-4-ol)

• Product Name: 2-Dimethylamino-5-(2-methoxy-ethyl)-pyrimidin-4-ol
• CAS No: 1403567-99-6
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5179749
• Update Time: 2025-09-23

2-Dimethylamino-5-(2-methoxy-ethyl)-pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Dimethylamino-5-(2-methoxy-ethyl)-pyrimidin-4-ol

• Inchi： 1S/C9H15N3O2/c1-12(2)9-10-6-7(4-5-14-3)8(13)11-9/h6H,4-5H2,1-3H3,(H,10,11,13)
• InChI Key： GTQNBUIKQIGGTJ-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=C(CCOC)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Dimethylamino-5-(2-methoxy-ethyl)-pyrimidin-4-ol

Research Brief on 2-Dimethylamino-5-(2-methoxy-ethyl)-pyrimidin-4-ol (CAS: 1403567-99-6): Recent Advances and Applications

The compound 2-Dimethylamino-5-(2-methoxy-ethyl)-pyrimidin-4-ol (CAS: 1403567-99-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug development. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its mechanism of action and potential clinical applications.

One of the key areas of research has focused on the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the unique structural features of 2-Dimethylamino-5-(2-methoxy-ethyl)-pyrimidin-4-ol make it a viable candidate for selective kinase modulation. Recent in vitro studies have demonstrated its efficacy in inhibiting specific kinase pathways, with notable activity against certain oncogenic kinases. These findings suggest its potential as a lead compound for further optimization and development.

In addition to its kinase inhibitory properties, the compound has also been investigated for its pharmacokinetic and pharmacodynamic profiles. Studies have highlighted its favorable solubility and bioavailability, which are essential for oral administration. Furthermore, preclinical evaluations have shown that the compound exhibits a good safety profile, with minimal off-target effects, making it a promising candidate for further clinical development.

The synthesis of 2-Dimethylamino-5-(2-methoxy-ethyl)-pyrimidin-4-ol has also been a topic of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing some of the challenges associated with its production. These advancements are critical for scaling up production and ensuring the compound's availability for further studies and potential commercialization.

Looking ahead, the compound's versatility and biological activity position it as a valuable tool for both basic research and drug discovery. Ongoing studies are exploring its potential in combination therapies and its application in other disease areas beyond oncology. As research progresses, 2-Dimethylamino-5-(2-methoxy-ethyl)-pyrimidin-4-ol is expected to play an increasingly important role in the development of next-generation therapeutics.